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Compound of Interest

Compound Name: Neobritannilactone B

Cat. No.: B15590985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the mass spectrometry analysis of

Neobritannilactone B, a sesquiterpene lactone isolated from the flowers of Inula britannica.

The information presented herein is crucial for the identification, characterization, and further

development of this natural product for potential therapeutic applications. Neobritannilactone
B belongs to a class of compounds known for their diverse biological activities, including

cytotoxic effects against various cancer cell lines.

Quantitative Mass Spectrometry Data
High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) has been utilized to

determine the elemental composition of Neobritannilactone B. The primary quantitative data

obtained from this analysis is summarized below.

Parameter Value Source

Molecular Formula C₁₅H₂₂O₅ [1]

Ionization Mode Positive [1]

Observed Ion [M+Na]⁺ [1]

Observed m/z C₁₅H₂₂O₅Na [1]
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Proposed Theoretical Fragmentation Pattern
While experimental MS/MS fragmentation data for Neobritannilactone B is not readily

available in the literature, a theoretical fragmentation pathway can be proposed based on the

known fragmentation patterns of sesquiterpene lactones and five-membered lactones. The

proposed fragmentation of the protonated molecule [M+H]⁺ is outlined in the table below.

Proposed Fragment Ion Theoretical m/z Description

[C₁₅H₂₃O₅]⁺ 283.1545 Protonated molecule

[C₁₅H₂₁O₄]⁺ 265.1439 Loss of H₂O

[C₁₄H₂₁O₃]⁺ 237.1491 Loss of H₂O and CO

[C₁₀H₁₅O₂]⁺ 167.1072
Retro-Diels-Alder

fragmentation

[C₉H₁₃O]⁺ 137.0966 Further fragmentation

Experimental Protocols
The following protocols are based on established methodologies for the analysis of

sesquiterpene lactones from Inula britannica and general practices in HR-ESI-MS.

Sample Preparation
Extraction: The air-dried flowers of Inula britannica are extracted with methanol (MeOH).

Partitioning: The resulting extract is partitioned between ethyl acetate (EtOAc) and water.

Chromatographic Separation: The EtOAc-soluble fraction is subjected to a series of

chromatographic separations to yield pure Neobritannilactone B.

High-Resolution Electrospray Ionization Mass
Spectrometry (HR-ESI-MS)

Instrumentation: A Waters SYNAPT G2-Si mass spectrometer or a similar high-resolution

mass spectrometer is used.
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Ionization Source: Electrospray ionization (ESI) in positive ion mode.

Sample Infusion: The purified sample of Neobritannilactone B is dissolved in an

appropriate solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1-10

µg/mL and infused directly into the mass spectrometer using a syringe pump at a flow rate of

5-10 µL/min.

Mass Spectrometer Settings (Typical):

Capillary Voltage: 2.5-3.5 kV

Sampling Cone Voltage: 20-40 V

Source Temperature: 100-120 °C

Desolvation Temperature: 250-350 °C

Cone Gas Flow: 20-50 L/hr

Desolvation Gas Flow: 500-800 L/hr

Analyzer Mode: Resolution or High-Resolution Mode

Mass Range: m/z 50-1000

Visualizations
Experimental Workflow
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Experimental Workflow for Neobritannilactone B Analysis
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Experimental Workflow for Neobritannilactone B Analysis

Proposed Fragmentation Pathway
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Proposed Fragmentation Pathway of Neobritannilactone B
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Proposed Fragmentation Pathway of Neobritannilactone B

Generalized Apoptosis Signaling Pathway
Sesquiterpene lactones isolated from Inula britannica have demonstrated cytotoxic and

apoptotic effects. While the specific signaling pathway for Neobritannilactone B has not been

elucidated, the following diagram illustrates the general mechanism of apoptosis that is a likely

mode of action.
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Generalized Intrinsic and Extrinsic Apoptosis Pathways
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Generalized Intrinsic and Extrinsic Apoptosis Pathways

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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